Cas no 104786-99-4 (N-Formyl Mesalazine)
N-Formyl Mesalazine is a derivative of mesalazine (5-aminosalicylic acid), a well-known anti-inflammatory compound used in the treatment of inflammatory bowel diseases (IBD) such as ulcerative colitis. This modified form introduces a formyl group to the amino functionality of mesalazine, potentially altering its pharmacokinetic and pharmacodynamic properties. The structural modification may enhance stability, improve bioavailability, or modulate its release profile in the gastrointestinal tract. N-Formyl Mesalazine retains the parent compound's anti-inflammatory effects while offering potential advantages in targeted delivery or reduced systemic exposure. Its development reflects ongoing efforts to optimize mesalazine-based therapies for improved efficacy and patient tolerance in IBD management.
N-Formyl Mesalazine structure
Product Name:N-Formyl Mesalazine
CAS No:104786-99-4
MF:C8H7NO4
MW:181.145482301712
CID:154944
PubChem ID:128675
Update Time:2025-05-26
N-Formyl Mesalazine Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-(formylamino)-2-hydroxy-
- N-Formyl-5-asa
- 5-formamido-2-hydroxybenzoic acid
- N-ForMyl Mesalazine
- N-formamidosalicylic acid
- 5-(ForMylaMino)-2-hydroxybenzoic Acid
- DTXSID20146737
- FT-0668837
- SCHEMBL10763246
- 5-formylaminosalicylic acid
- 104786-99-4
- N-Formyl Mesalazine
-
- Inchi： 1S/C8H7NO4/c10-4-9-5-1-2-7(11)6(3-5)8(12)13/h1-4,11H,(H,9,10)(H,12,13)
- InChI Key： QGAYHKZPLHBHSD-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1C(=O)O)NC=O
Computed Properties
- Exact Mass: 181.03800
- Monoisotopic Mass: 181.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: nothing
- Topological Polar Surface Area: 86.6A^2
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 237-242°C
- Boiling Point: 492.7±40.0 °C at 760 mmHg
- Flash Point: 251.8±27.3 °C
- Refractive Index: 1.691
- Solubility: DMSO
- PSA: 90.12000
- LogP: 1.30820
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
N-Formyl Mesalazine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Refrigerator
N-Formyl Mesalazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F700695-2mg |
N-Formyl Mesalazine |
104786-99-4 | 2mg |
$ 98.00 | 2023-09-07 | ||
| TRC | F700695-5mg |
N-Formyl Mesalazine |
104786-99-4 | 5mg |
$ 173.00 | 2023-09-07 | ||
| TRC | F700695-10mg |
N-Formyl Mesalazine |
104786-99-4 | 10mg |
$ 322.00 | 2023-09-07 | ||
| TRC | F700695-25mg |
N-Formyl Mesalazine |
104786-99-4 | 25mg |
$764.00 | 2023-05-18 | ||
| TRC | F700695-50mg |
N-Formyl Mesalazine |
104786-99-4 | 50mg |
$1355.00 | 2023-05-18 |
N-Formyl Mesalazine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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